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Compound of Interest

Compound Name: 1-Hexyne

Cat. No.: B1330390

For researchers, scientists, and drug development professionals, the safe handling of 1-
Hexyne is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure laboratory safety and build
confidence in chemical handling protocols.

Chemical Profile: 1-Hexyne is a colorless, highly flammable liquid and is utilized in various
organic synthesis processes.[1][2] It is crucial to handle this chemical with appropriate safety
measures due to its hazardous nature.

Quantitative Data Summary

A clear understanding of 1-Hexyne's physical and chemical properties is the first step in safe
handling. The following table summarizes key quantitative data for easy reference.
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Property Value

Molecular Formula C6H10

Molecular Weight 82.14 g/mol [3]

Boiling Point 71-72 °C[3]

Melting Point -132 °C[3]

Flash Point -21 °C (-5.8 °F)[4][5]
Density 0.715 g/mL at 25 °CJ3]
Vapor Pressure 253 mmHg at 37.7 °C[3]

Hazard Identification and Personal Protective Equipment
(PPE)

1-Hexyne presents several hazards that necessitate the use of specific personal protective
equipment.[4][6] It is classified as a highly flammable liquid and vapor, an aspiration hazard,
and causes skin and eye irritation.[3][4][5] It may also cause respiratory irritation and central

nervous system depression.[3][6]

Hazard Required PPE

Tightly fitting safety goggles with side-shields

Eye Irritation )
(conforming to EN 166 or NIOSH standards).[4]

Chemical-resistant gloves (e.g., Nitrile rubber,
Skin Irritation Viton®) and fire/flame resistant, impervious
clothing.[4][5]

Use only in a well-ventilated area. If exposure
Inhalation limits are exceeded or irritation occurs, use a

full-face respirator.[4]

Wear fire/flame resistant clothing. Use non-

Flammability sparking tools and explosion-proof equipment.

[4]16]
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Experimental Protocol: Safe Handling of 1-Hexyne

This protocol outlines the procedural, step-by-step guidance for the safe handling of 1-Hexyne
from procurement to disposal.

Pre-Handling Preparations

o Engineering Controls: All work with 1-Hexyne must be conducted in a well-ventilated
chemical fume hood.[4] Ensure that an eyewash station and a safety shower are readily
accessible.[6]

« Ignition Source Removal: Eliminate all potential ignition sources from the work area,
including open flames, hot surfaces, and sparks.[4][7] Use non-sparking tools and explosion-
proof equipment.[6]

o PPE Inspection: Before starting any work, inspect all PPE for integrity. Ensure gloves have
no punctures and that safety goggles are clean and fit properly.

Handling and Use

e Grounding and Bonding: To prevent static discharge, ground and bond all containers when
transferring 1-Hexyne.[6][7]

o Dispensing: When dispensing, use a method that minimizes the generation of vapors, such
as a cannula transfer for larger volumes or a calibrated micropipette for smaller quantities.

o Avoiding Contact: Avoid direct contact with skin and eyes.[4] In case of accidental contact,
immediately flush the affected area with copious amounts of water for at least 15 minutes
and seek medical attention.[6]

« Spill Management: In the event of a spill, evacuate personnel to a safe area.[4] Remove all
ignition sources.[4] Absorb the spill with an inert, non-combustible material such as sand or
vermiculite and place it in a sealed container for disposal.[7]

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]
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» Location: Store in a designated flammables storage cabinet, away from incompatible
materials such as strong oxidizing agents.[7][8] The storage temperature should be between
+2°C to +8°C.[8]

Disposal Plan

o Waste Classification: 1-Hexyne and any contaminated materials are considered hazardous
waste.[5]

» Containerization: Collect waste in a suitable, labeled, and closed container.[4]

o Disposal Route: Dispose of the hazardous waste through a licensed contractor in
accordance with all local, state, and federal regulations.[9] Do not dispose of it down the
drain.[4]

Visual Workflow for Handling 1-Hexyne

The following diagram illustrates the logical workflow for the safe handling of 1-Hexyne, from
preparation to disposal.
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Caption: Workflow for the safe handling of 1-Hexyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

